Cas no 2680867-35-8 (benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate)

• Product Name: benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate
• CAS No: 2680867-35-8
• MF: C₁₆H₁₈ClN₃O₂
• MW: 319.786022663116
• CID: 5635540
• PubChem ID: 165928235
• Update Time: 2025-06-14

benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28293815
• 2680867-35-8
• benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate

• Inchi： 1S/C16H18ClN3O2/c1-12(2)10-20(14-8-9-18-15(17)19-14)16(21)22-11-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3
• InChI Key： KJONSLPZTGKUJI-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C(=O)OCC1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 319.1087545g/mol
• Monoisotopic Mass: 319.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.3Ų

Additional information on benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate

Comprehensive Overview of Benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate (CAS No. 2680867-35-8)

Benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate (CAS 2680867-35-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and carbamate functional group, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a 2-chloropyrimidin-4-yl moiety and a 2-methylpropyl substituent, offers versatile reactivity, making it valuable for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate has surged due to their role in developing kinase inhibitors and antiviral agents. Researchers are particularly interested in its potential to modulate enzymatic activity, a topic frequently searched in academic and industrial databases. The compound’s chloropyrimidine segment is often highlighted in studies targeting cancer therapeutics, aligning with the growing focus on precision medicine.

The synthesis of CAS 2680867-35-8 involves multi-step organic reactions, including carbamate formation and nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting rigorous analytical validation using techniques like HPLC and NMR spectroscopy. These quality control measures ensure reproducibility, a key concern for laboratories and manufacturers addressing queries like "how to synthesize benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate" or "CAS 2680867-35-8 supplier specifications."

Beyond pharmaceuticals, benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate is explored in agrochemical formulations, where its derivates act as potential pesticide intermediates. This dual applicability resonates with sustainability trends, as users increasingly search for "eco-friendly chemical intermediates" and "green synthesis methods." The compound’s adaptability underscores its relevance in addressing global challenges like food security and disease control.

From a commercial perspective, CAS 2680867-35-8 is listed by specialized chemical suppliers with detailed technical data sheets (TDS) and safety profiles. Its handling requires standard laboratory precautions, though it is not classified under restricted categories. Frequent search terms such as "buy benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate" or "2680867-35-8 price" reflect its niche market demand.

In conclusion, benzyl N-(2-chloropyrimidin-4-yl)-N-(2-methylpropyl)carbamate exemplifies the intersection of innovation and practicality in modern chemistry. Its structural features and broad applicability make it a subject of ongoing research, while its commercial availability supports diverse industrial needs. As scientific inquiries evolve, this compound will likely remain a focal point for advancements in medicinal chemistry and sustainable technology.